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Compound of Interest

Compound Name: Methyl benzofuran-6-carboxylate

Cat. No.: B1291434 Get Quote

A Technical Guide to Methyl Benzofuran-6-
carboxylate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of methyl benzofuran-6-
carboxylate, a key intermediate in pharmaceutical and organic synthesis. It details the

compound's chemical identity, physicochemical properties, and a detailed experimental

protocol for its synthesis.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is

methyl 1-benzofuran-6-carboxylate[1].

Caption: 2D structure of methyl 1-benzofuran-6-carboxylate.

Physicochemical and Spectroscopic Data
The following table summarizes key quantitative data for methyl benzofuran-6-carboxylate.
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Property Value Reference

Identifiers

CAS Number 588703-29-1 [1]

PubChem CID 22481705 [1]

Chemical Formula C₁₀H₈O₃ [2]

Molecular Weight 176.17 g/mol [2]

Physical Properties

Boiling Point 257.7 ± 13.0 °C (Predicted) [2]

Density 1.25 ± 0.1 g/cm³ (Predicted) [2]

Storage Temperature 2-8°C [2]

Spectroscopic Data

¹H NMR

Specific experimental data not

publicly available. Expected

signals include aromatic

protons, furan ring protons,

and a methyl singlet for the

ester group.

¹³C NMR

Specific experimental data not

publicly available. Expected

signals would include aromatic

carbons, furan carbons, and

carbons of the ester group

(carbonyl and methoxy).

Infrared (IR) Specific experimental data not

publicly available. Expected

characteristic peaks include

C=O stretch (ester) around

1715-1730 cm⁻¹, aromatic

C=C stretches around 1600-
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1450 cm⁻¹, and C-O stretches

between 1300-1000 cm⁻¹.[3][4]

Mass Spectrometry

Specific experimental data not

publicly available. The

molecular ion peak (M+) would

be expected at m/z = 176.

Experimental Synthesis Protocol
A known method for the preparation of methyl 1-benzofuran-6-carboxylate involves a multi-step

process starting from 4-formyl-3-hydroxy benzoic acid[5].

Synthesis Workflow
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Click to download full resolution via product page

Caption: Workflow for the synthesis of methyl 1-benzofuran-6-carboxylate.

Detailed Methodology
The synthesis is a three-step process as outlined below[5].
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Step 1: Synthesis of Methyl-4-formyl-3-hydroxy benzoate (V)

To a solution of 4-formyl-3-hydroxy benzoic acid (IV) in methanol, add thionyl chloride.

The reaction proceeds to convert the carboxylic acid to its methyl ester, yielding methyl-4-

formyl-3-hydroxy benzoate (V).

The product is isolated following standard workup procedures, such as extraction with ethyl

acetate and evaporation of the solvent under reduced pressure[5].

Step 2: Synthesis of [2-formyl-5-(methoxycarbonyl) phenoxy] acetic acid (VI)

React the intermediate (V) with chloroacetic acid in the presence of an aqueous alkali (e.g.,

sodium hydroxide).

After the reaction is complete, acidify the mixture with concentrated hydrochloric acid to a pH

of 2-3 and cool to 20°C[5].

The precipitated product, [2-formyl-5-(methoxycarbonyl) phenoxy] acetic acid (VI), is

collected by filtration and washed with water[5].

Step 3: Synthesis of Methyl 1-benzofuran-6-carboxylate (VII)

The intermediate (VI) is reacted with a mixture of acetic anhydride, acetic acid, and an

anhydrous alkali metal acetate (e.g., sodium acetate)[5].

This reaction facilitates an intramolecular cyclization to form the benzofuran ring system.

The final product, methyl 1-benzofuran-6-carboxylate (VII), is then purified from the reaction

mixture[5].

Applications
Methyl benzofuran-6-carboxylate serves as a versatile building block and key intermediate in

several fields:

Pharmaceutical Research: It is utilized in the synthesis of more complex molecules for the

development of potential anti-cancer and anti-inflammatory drugs[2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.quickcompany.in/patents/a-process-for-the-preparation-of-1-benzofuran-6-carboxylic-acid-by-employing-novel-intermediate
https://www.quickcompany.in/patents/a-process-for-the-preparation-of-1-benzofuran-6-carboxylic-acid-by-employing-novel-intermediate
https://www.quickcompany.in/patents/a-process-for-the-preparation-of-1-benzofuran-6-carboxylic-acid-by-employing-novel-intermediate
https://www.quickcompany.in/patents/a-process-for-the-preparation-of-1-benzofuran-6-carboxylic-acid-by-employing-novel-intermediate
https://www.quickcompany.in/patents/a-process-for-the-preparation-of-1-benzofuran-6-carboxylic-acid-by-employing-novel-intermediate
https://www.benchchem.com/product/b1291434?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Synthesis: Its structure is a valuable scaffold for creating novel chemical entities with

diverse applications[2].

Fragrance and Flavoring Industry: The compound is sometimes employed in the production

of fragrances and flavorings[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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